Cas no 35723-81-0 (Isotridecanamine)

• Product Name: Isotridecanamine
• CAS No: 35723-81-0
• MF: C₁₃H₂₉N
• MW: 199.376064062119
• CID: 295812
• PubChem ID: 118864
• Update Time: 2025-04-19

Isotridecanamine Chemical and Physical Properties

Names and Identifiers

• Isotridecanamine
• 11-methyldodecan-1-amine
• EINECS 252-693-6
• Isotridecylamine
• Monoisotridecylamine
• UNII-7B8TB6FBG6
• NS00021131
• AKOS006274050
• 7B8TB6FBG6
• SCHEMBL238797
• 35723-81-0
• DTXSID4067937
• DB-255067
• DTXCID3039082
• NGKIIKNJVVBNNE-UHFFFAOYSA-N

• Inchi： 1S/C13H29N/c1-13(2)11-9-7-5-3-4-6-8-10-12-14/h13H,3-12,14H2,1-2H3
• InChI Key： NGKIIKNJVVBNNE-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 199.23000
• Monoisotopic Mass: 199.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.81230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines